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5β-Stigmastane 5β-Stigmastane 5beta-stigmastane is a stigmastane.
Brand Name: Vulcanchem
CAS No.: 4705-29-7
VCID: VC0057358
InChI: InChI=1S/C29H52/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h20-27H,7-19H2,1-6H3/t21-,22-,23+,24+,25-,26+,27+,28+,29-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C)C(C)C
Molecular Formula: C29H52
Molecular Weight: 400.7 g/mol

5β-Stigmastane

CAS No.: 4705-29-7

Reference Standards

VCID: VC0057358

Molecular Formula: C29H52

Molecular Weight: 400.7 g/mol

5β-Stigmastane - 4705-29-7

CAS No. 4705-29-7
Product Name 5β-Stigmastane
Molecular Formula C29H52
Molecular Weight 400.7 g/mol
IUPAC Name (5S,8R,9S,10S,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
Standard InChI InChI=1S/C29H52/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h20-27H,7-19H2,1-6H3/t21-,22-,23+,24+,25-,26+,27+,28+,29-/m1/s1
Standard InChIKey GKBHKNPLNHLYHT-LKHYOGBDSA-N
Isomeric SMILES CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)C)C(C)C
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C)C(C)C
Canonical SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C)C(C)C
Description 5beta-stigmastane is a stigmastane.
Synonyms (5β)-Stigmastane; 24-Ethylcoprostane; Coprositostane; 24-Ethylcoprostane; Coprostigmastane; β-Sitostane; β-Stigmastane
PubChem Compound 6857529
Last Modified Nov 11 2021
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